Cas no 32360-05-7 (Octadecyl methacrylate)

• Product Name: Octadecyl methacrylate
• CAS No: 32360-05-7
• MF: C₂₂H₄₂O₂
• MW: 338.567687511444
• MDL: MFCD00026683
• CID: 53878
• PubChem ID: 122600
• Update Time: 2025-04-18

Octadecyl methacrylate Chemical and Physical Properties

Names and Identifiers

• Octadecyl methacrylate
• METHACRYLIC ACID OCTADECYL ESTER
• METHACRYLIC ACID STEARYL ESTER
• N-OCTADECYL METHACRYLATE
• OCTADECYL 2-METHYL-2-PROPENOATE
• STEARYL METHACRYLATE
• 2-methyl-2-propenoicacioctadecylester
• 2-Propenoicacid,2-methyl-,octadecylester
• octadecylmethacrylate(stearylmethacrylate)
• STEARYL METHACRYLATE, TECH.
• N-STEARYL METHACRYLATE
• Stearyl Methacrylate (stabilized with MEHQ)
• 2-Methylpropenoic acid octadecyl ester
• Acriester S
• Methacrylsaeure-octadecylester
• octadecyl acrylate
• Octadecylmethacrylat
• Stearyl Methylacrylate
• Methacrylic Acid Octadecyl Ester (stabilized with MEHQ)
• Methacrylic Acid Stearyl Ester (stabilized with MEHQ)
• Octadecyl Methacrylate (stabilized with MEHQ)
• Methacrylicacid, octadecyl ester (6CI,8CI)
• Acryester S
• Acryester SMA
• Blemmer SMA
• LightEster S
• NK Ester S
• Rocryl 330
• SR 324
• SR 324(methacrylate)

• MDL： MFCD00026683
• Inchi： 1S/C22H42O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-22(23)21(2)3/h2,4-20H2,1,3H3
• InChI Key： HMZGPNHSPWNGEP-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 338.31800
• Monoisotopic Mass: 338.318481
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 10.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: White waxy solid with musty taste
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: 18-20 °C (lit.)
• Boiling Point: 235°C/10mmHg(lit.)
• Flash Point: Fahrenheit: 384.8 ° f
  Celsius: 196 ° c
  
• Refractive Index: n20/D 1.451(lit.)
• PSA: 26.30000
• LogP: 7.36720
• Solubility: Insoluble in water

Octadecyl methacrylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Storage Condition：Prevent moisture contact. Store in strictly closed and properly discharged containers, away from high temperature, sparks, open flames, strong oxidants, radiation, etc. Prevent contamination by external materials. Use only spark free tools and limit storage time.
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters